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Compound of Interest

Compound Name: Flerobuterol hydrochloride

Cat. No.: B1672769 Get Quote

Note: Based on available Safety Data Sheets (SDS), "Flerobuterol hydrochloride" is likely a

synonym or a closely related compound to Clenbuterol hydrochloride (CAS Number: 21898-19-

1). The following disposal procedures are based on the hazardous properties of Clenbuterol

hydrochloride and are intended to provide essential safety and logistical information for its

handling and disposal in a laboratory setting.

Flerobuterol hydrochloride is classified as a toxic solid that is harmful if swallowed or inhaled

and can cause damage to organs through prolonged or repeated exposure[1][2]. Due to its

hazardous nature and potential environmental impact, it is imperative that this compound is not

disposed of through standard waste streams like trash or sanitary sewers[1]. Adherence to

proper disposal protocols is crucial for laboratory safety and environmental protection.

Immediate Safety and Handling for Disposal
Before beginning any disposal-related activities, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including a lab coat, safety goggles with side shields, and

chemical-resistant gloves. All handling of the solid compound or its solutions should be

conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols[3][4].

Step-by-Step Disposal Protocol for Flerobuterol
Hydrochloride
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This protocol outlines the standard procedure for the collection and disposal of Flerobuterol
hydrochloride waste in a research environment.

Waste Identification and Segregation:

Identify all waste streams containing Flerobuterol hydrochloride, including pure unused

product, contaminated labware (e.g., pipette tips, vials, gloves), and solutions.

Segregate Flerobuterol hydrochloride waste from other chemical waste streams to

avoid incompatible mixtures. Specifically, keep it separate from strong oxidizing agents[5]

[6].

Waste Collection and Containment:

Solid Waste: Collect pure Flerobuterol hydrochloride and contaminated solids (e.g.,

weighing paper, contaminated gloves) in a dedicated, robust, and sealable hazardous

waste container. The container must be chemically compatible with the compound[6].

Liquid Waste: Collect aqueous solutions containing Flerobuterol hydrochloride in a

separate, clearly labeled, and leak-proof hazardous waste container. Do not mix with

organic solvent waste unless specifically permitted by your institution's EHS guidelines[5].

Sharps Waste: Any chemically contaminated sharps, such as needles or broken glass,

must be placed in a designated, puncture-resistant sharps container labeled for chemically

contaminated sharps[5].

All waste containers must be kept securely closed except when adding waste[6][7]. Do not

overfill containers; leave at least one inch of headspace to allow for expansion[6].

Labeling Hazardous Waste:

As soon as waste is first added to the container, label it with a hazardous waste tag

provided by your institution's Environmental Health and Safety (EHS) department[7][8].

The label must include the following information[8]:

The words "Hazardous Waste".
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The full chemical name: "Flerobuterol hydrochloride" or "Clenbuterol hydrochloride".

For mixtures, list all components and their approximate percentages.

The specific hazard pictograms (e.g., skull and crossbones for acute toxicity, health

hazard)[1][2].

The date of waste generation (accumulation start date).

The location of origin (building, room number).

The name and contact information of the Principal Investigator.

Storage of Waste:

Store the labeled hazardous waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory[6].

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.

Ensure secondary containment (e.g., a larger, chemically resistant bin) is used to capture

any potential leaks[7].

Disposal of Empty Containers:

A container that has held Flerobuterol hydrochloride is considered hazardous waste.

To decontaminate an empty container, it must be triple-rinsed with a suitable solvent (e.g.,

water or another solvent capable of removing the residue)[5][7].

The rinsate from all three rinses must be collected and disposed of as liquid hazardous

waste[5][7].

After triple-rinsing, the original manufacturer's label on the container should be defaced or

removed, and the container can then be disposed of as non-hazardous solid waste (e.g.,

regular trash or glass recycling, depending on institutional policy)[7].

Arranging for Final Disposal:
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Once the waste container is full or you are ready to have it removed, complete a

hazardous waste pickup request form as required by your institution's EHS department[8].

Do not transport hazardous waste outside of your laboratory. Trained EHS personnel will

collect the waste from your designated SAA[7].

Hazard and Disposal Data Summary
The following table summarizes key data for Flerobuterol (Clenbuterol) hydrochloride relevant

to its safe disposal.
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Property Value Source

Chemical Formula C₁₂H₁₈Cl₂N₂O • HCl [1][2]

Molecular Weight 313.7 g/mol [1][2]

Physical State Solid [1]

GHS Hazard Class

Acute Toxicity, Oral (Category

3) Acute Toxicity, Inhalation

(Category 3) Specific Target

Organ Toxicity, Repeated

Exposure (Category 1)

Reproductive Toxicity

(Category 2)

[1][2][9]

Hazard Statements

H301: Toxic if swallowed H331:

Toxic if inhaled H372: Causes

damage to organs through

prolonged or repeated

exposure H361: Suspected of

damaging fertility or the unborn

child

[1][2][3]

Signal Word Danger [1][2]

Oral LD50 (Rat) 159 mg/kg [1][2][3]

Environmental Hazard

Water hazard class 2

(hazardous for water). Do not

allow to reach ground water,

water course, or sewage

system.

[1]

UN Number UN2811 [9]

Proper Shipping Name
Toxic solid, organic, n.o.s.

(Clenbuterol hydrochloride)
[9]

Disposal Recommendation Must not be disposed of with

household garbage. Disposal

[1]
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must be made according to

official regulations.

Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Flerobuterol hydrochloride waste in a laboratory setting.
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Waste Generation & Identification

Collection & Containment

Storage & Final Disposal
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Caption: Workflow for the safe disposal of Flerobuterol hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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